Cas no 1117-74-4 (4-Oxohexanoic acid)

• Product Name: 4-Oxohexanoic acid
• CAS No: 1117-74-4
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 215403
• PubChem ID: 3799774
• Update Time: 2025-05-18

4-Oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 4-oxo-
• 4-Oxohexanoic acid
• 3-pentanone-formic acid
• 4-ketohexanoic acid
• 4-keto-n-caproic acid
• 4-oxo-hexanoic acid
• 4-Oxo-hexansaeure
• Hexanoic acid,4-oxo
• 4-oxohexanoate
• LMFA01060009
• CLJBDOUIEHLLEN-UHFFFAOYSA-N
• SBB072628
• 8820AC
• R1945
• ST45028677
• EN300-149328
• SCHEMBL462905
• CS-0207493
• DTXSID20912252
• AKOS003382263
• SY270773
• 1117-74-4
• 4-oxohexanoicacid
• AS-57457
• CHEBI:180089
• AMY30226
• Q63392356
• Z838955680
• D93322
• MFCD00068854
• ALBB-025658

• MDL： O165944
• Inchi： 1S/C6H10O3/c1-2-5(7)3-4-6(8)9/h2-4H2,1H3,(H,8,9)
• InChI Key： CLJBDOUIEHLLEN-UHFFFAOYSA-N
• SMILES： O=C(CC)CCC(=O)O

Computed Properties

• Exact Mass: 130.06300
• Monoisotopic Mass: 130.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 54.4
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: A deliquescent monolith or phylloid obtained from ether petroleum ether
• Density: 1.09
• Boiling Point: 255°Cat760mmHg
• Flash Point: 122.3°C
• Refractive Index: 1.439
• PSA: 54.37000
• LogP: 0.83030
• Solubility: Soluble in water, ethanol and diethyl ether.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives

Additional information on 4-Oxohexanoic acid

Introduction to 4-Oxohexanoic Acid (CAS No. 1117-74-4)

4-Oxohexanoic acid, also known by its chemical name CAS No. 1117-74-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This β-keto acid derivative has garnered considerable attention due to its versatile applications and potential in drug development. The compound’s unique structural properties, characterized by a carboxylic acid group at one end and a keto group adjacent to a methyl group, make it a valuable intermediate in synthetic chemistry and a promising candidate for various biochemical pathways.

The molecular formula of 4-Oxohexanoic acid is C₆H₁₀O₃, reflecting its six-carbon backbone with functional groups that contribute to its reactivity and biological activity. Its systematic name, derived from hexanoic acid, highlights the presence of an oxygen double bond at the fourth carbon position, which imparts distinct chemical behavior compared to its saturated analogs. This structural feature is particularly relevant in medicinal chemistry, where such modifications can influence metabolic stability, bioavailability, and target interaction.

In recent years, 4-Oxohexanoic acid has been extensively studied for its role in metabolic pathways and its potential as a precursor for bioactive molecules. Research has demonstrated its involvement in the Krebs cycle and fatty acid oxidation, underscoring its importance in cellular energy metabolism. The compound’s ability to act as a substrate or intermediate in these processes has made it a subject of interest for researchers exploring novel therapeutic strategies.

One of the most compelling aspects of 4-Oxohexanoic acid is its utility in the synthesis of more complex molecules. Its keto group can undergo reduction to form hydroxyalkanoates, which are prevalent in natural products and have been explored for their antimicrobial and anti-inflammatory properties. Additionally, the carboxylic acid functionality allows for further derivatization into esters, amides, and other pharmacologically relevant structures. These transformations have enabled the development of novel compounds with potential applications in treating neurological disorders, infectious diseases, and metabolic syndromes.

Recent advancements in synthetic methodologies have enhanced the accessibility of 4-Oxohexanoic acid, facilitating broader exploration of its applications. Techniques such as enzymatic catalysis and flow chemistry have enabled more efficient production routes, reducing costs and improving scalability. These innovations are particularly significant for pharmaceutical industries seeking cost-effective intermediates for drug development pipelines.

The biological activity of 4-Oxohexanoic acid has also been linked to its effects on enzyme inhibition and receptor binding. Studies have shown that derivatives of this compound can modulate the activity of key enzymes involved in inflammation and oxidative stress, offering potential therapeutic benefits. For instance, modifications targeting the keto group have yielded compounds with enhanced binding affinity to specific enzyme targets, paving the way for targeted drug therapies.

In conclusion, 4-Oxohexanoic acid (CAS No. 1117-74-4) represents a cornerstone compound in modern chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from metabolic studies to drug synthesis. As research continues to uncover new insights into its biological roles and synthetic possibilities, this compound is poised to remain a pivotal player in advancing therapeutic interventions across multiple disease domains.